Cas no 1263209-17-1 (3-Phenyl-6,7-dihydro-5H-cyclopenta[b]isoxazolo[4,5-e]pyridine-4-carboxylic acid)

• Product Name: 3-Phenyl-6,7-dihydro-5H-cyclopenta[b]isoxazolo[4,5-e]pyridine-4-carboxylic acid
• CAS No: 1263209-17-1
• MF: C₁₆H₁₂N₂O₃
• MW: 280.27808380127
• CID: 5216896
• Update Time: 2025-07-22

3-Phenyl-6,7-dihydro-5H-cyclopenta[b]isoxazolo[4,5-e]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-6,7-dihydro-5H-cyclopenta[b]isoxazolo[4,5-e]pyridine-4-carboxylic acid
• 3-Phenyl-6,7-dihydro-5H-cyclopenta[b]isoxazolo[4,5-e]pyridine-4-carboxylicacid

• Inchi： 1S/C16H12N2O3/c19-16(20)12-10-7-4-8-11(10)17-15-13(12)14(18-21-15)9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H,19,20)
• InChI Key： BVIXHXLSZSXJNN-UHFFFAOYSA-N
• SMILES： O1C2C(C(C3C=CC=CC=3)=N1)=C(C(=O)O)C1=C(CCC1)N=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 410
• XLogP3: 2.8
• Topological Polar Surface Area: 76.2

Additional information on 3-Phenyl-6,7-dihydro-5H-cyclopenta[b]isoxazolo[4,5-e]pyridine-4-carboxylic acid

Introduction to 3-Phenyl-6,7-dihydro-5H-cyclopenta[b]isoxazolo[4,5-e]pyridine-4-carboxylic acid (CAS No. 1263209-17-1)

3-Phenyl-6,7-dihydro-5H-cyclopenta[b]isoxazolo[4,5-e]pyridine-4-carboxylic acid, identified by its CAS number 1263209-17-1, represents a structurally intricate heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of multiple fused rings, including a cyclopentane core integrated with an isoxazole and pyridine scaffold. Such structural complexity often underpins a rich chemical diversity, making these compounds promising candidates for further exploration in drug discovery and therapeutic intervention.

The 3-Phenyl substituent at the molecular framework plays a pivotal role in modulating the electronic properties and biological activity of the compound. Phenyl groups are well-known for their ability to enhance binding affinity and metabolic stability, which are critical factors in the development of novel pharmaceutical agents. The presence of this aromatic moiety in 3-Phenyl-6,7-dihydro-5H-cyclopenta[b]isoxazolo[4,5-e]pyridine-4-carboxylic acid suggests potential interactions with biological targets that may be mediated through π-stacking or hydrophobic effects.

The core structure of this compound, encompassing the cyclopenta[b]isoxazolo[4,5-e]pyridine moiety, is particularly noteworthy due to its unique conformational flexibility and potential for binding to proteins or enzymes with high specificity. Recent advancements in computational chemistry have enabled researchers to model the interactions of such complex molecules with biological targets, providing insights into their mechanism of action. The dihydro prefix indicates the presence of a saturated ring system within the isoxazole portion, which may influence the compound's solubility and bioavailability.

3-Phenyl-6,7-dihydro-5H-cyclopenta[b]isoxazolo[4,5-e]pyridine-4-carboxylic acid (CAS No. 1263209-17-1) has been studied for its potential pharmacological properties in various preclinical models. Its carboxylic acid functionality at the 4-position provides a site for further derivatization, allowing chemists to tailor its biological activity toward specific therapeutic applications. For instance, modifications at this position could enhance receptor binding or improve pharmacokinetic profiles.

In recent years, there has been a surge in interest toward heterocyclic compounds as pharmacophores due to their diverse biological activities and structural versatility. The cyclopenta[b]isoxazolo[4,5-e]pyridine scaffold has been explored in several drug discovery programs for its potential as an anti-inflammatory agent, an antiviral agent, or even as a component in anticancer therapies. The integration of different heterocyclic systems into a single molecule often results in synergistic effects that can amplify therapeutic outcomes.

The phenyl group's electronic properties also contribute to the compound's reactivity and stability under various conditions. This characteristic makes it an attractive candidate for synthetic chemistry applications where fine-tuning of electronic distributions is essential. Additionally, the presence of multiple chiral centers within the molecule allows for stereochemical diversity, which can be leveraged to develop enantiomerically pure compounds with enhanced selectivity.

One of the most compelling aspects of 3-Phenyl-6,7-dihydro-5H-cyclopenta[b]isoxazolo[4,5-e]pyridine-4-carboxylic acid is its potential as a lead compound for further medicinal chemistry optimization. Researchers have utilized structure-based drug design principles to identify key interactions between this molecule and its intended biological targets. These insights have guided efforts to modify specific regions of the molecule while maintaining overall structural integrity.

The carboxylic acid moiety at the 4-position serves as a versatile handle for chemical modifications. For example, esterification or amidation can alter the compound's solubility profile or introduce new biological activities. Furthermore, conjugation with other functional groups may enhance its ability to cross cell membranes or target specific tissues within the body.

Recent studies have highlighted the importance of understanding molecular dynamics in drug design. Computational methods such as molecular dynamics simulations (MD) and quantum mechanical calculations (QM) have been employed to predict how 3-Phenyl-6,7-dihydro-5H-cyclopenta[b]isoxazolo[4,5-e]pyridine-4-carboxylic acid interacts with biological targets at an atomic level. These approaches provide valuable data on binding affinities and metabolic pathways, which are critical for optimizing drug candidates.

The synthesis of complex heterocyclic compounds like 3-Phenyl-6,7-dihydro-5H-cyclopenta[b]isoxazolo[4,5-e]pyridine-4-carboxylic acid (CAS No. 1263209-17-1) presents both challenges and opportunities for synthetic chemists. Modern synthetic strategies often involve multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Advances in catalytic methods have also enabled more efficient routes to these molecules without compromising structural integrity.

In conclusion,3-Phenyl-6,7-dihydro-5H-cyclopenta[b]isoxazolo[4,5-e]pyridine-4-carboxylic acid represents a fascinating example of how structural complexity can be leveraged to develop novel pharmaceutical agents with diverse therapeutic potential. Its unique scaffold combines multiple heterocyclic systems into a single molecule that exhibits promising biological activities while offering opportunities for further chemical optimization through medicinal chemistry approaches.